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Compound of Interest

Compound Name: Sinapaldehyde Glucoside

Cat. No.: B1148991 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

Sinapaldehyde Glucoside in a laboratory setting. Adherence to these procedures is essential

to ensure personal safety and minimize environmental impact.

I. Understanding the Compound: Sinapaldehyde
Glucoside
Sinapaldehyde Glucoside is a phenolic compound, often isolated from natural sources like

the bark of Phellodendron amurense or Ilex rotunda.[1][2] It is recognized for its antioxidant and

antimicrobial properties.[2] While a specific Safety Data Sheet (SDS) for Sinapaldehyde
Glucoside is not readily available, data for the related compound, Sinapaldehyde, indicates

that it is a skin, eye, and respiratory irritant.[3] Therefore, it is prudent to handle

Sinapaldehyde Glucoside with a similar level of caution.

Chemical Properties:

CAS Number: 154461-65-1[1][2]

Molecular Formula: C17H22O9[2]

Molecular Weight: 370.35 g/mol [2]
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Solubility: Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[1]

II. Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure through dermal contact,

inhalation, or eye contact.[4]

PPE Category Item
Specifications & Best
Practices

Hand Protection Nitrile gloves

Double-gloving is

recommended. Change gloves

immediately if contaminated.

Do not wear leather or fabric

gloves.[5]

Body Protection Laboratory coat

A flame-retardant and

chemical-resistant lab coat

should be worn at all times.

Eye Protection Safety goggles

Must provide a complete seal

around the eyes to protect

from dust particles and

splashes.[6][7]

Respiratory Protection N95 or higher rated respirator

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of airborne

particles.[6]

Foot Protection Closed-toe shoes
Required to protect feet from

spills.[7]

III. Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of the compound

and ensure a safe laboratory environment.
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Receiving and Storage:

Upon receipt, verify the container is intact and properly labeled.

Store Sinapaldehyde Glucoside powder at -20°C for long-term stability (up to 3 years).[2]

Solutions of Sinapaldehyde Glucoside in solvent should be stored at -80°C for up to 1 year.

[2]

Keep containers tightly closed and store in a well-ventilated, dry area.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace within a certified chemical fume hood to minimize inhalation exposure.[4][7]

Weighing: When weighing the powdered compound, use a chemical-resistant spatula.

Perform this task in a fume hood or a ventilated balance enclosure.

Dissolving: When preparing solutions, add the solvent to the powdered Sinapaldehyde
Glucoside slowly to avoid splashing.

General Practices:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Wash hands thoroughly after handling.[3]

Keep containers closed when not in use.[8]

IV. Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If skin

irritation occurs, seek medical attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[3]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If feeling unwell, seek

medical help.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Spill

For small spills of the powder, gently sweep it

up, avoiding dust generation, and place it in a

sealed container for disposal. For liquid spills,

absorb with an inert material and place in a

sealed container for disposal. Ensure the area is

well-ventilated.

V. Disposal Plan
All waste containing Sinapaldehyde Glucoside must be treated as hazardous chemical waste.

Waste Segregation and Collection:

Solid Waste: Collect unused Sinapaldehyde Glucoside powder, contaminated gloves, and

other solid materials in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect solutions of Sinapaldehyde Glucoside in a designated, sealed, and

clearly labeled "Organic Liquid" waste container.[7] Do not dispose of down the drain.[7]

Disposal Method:
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All hazardous waste must be disposed of through the institution's designated hazardous

waste management program. Follow all local, state, and federal regulations for chemical

waste disposal.

VI. Experimental Workflow Diagram
The following diagram outlines the standard procedure for handling Sinapaldehyde Glucoside
from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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